Cas no 1260384-31-3 (1H-Pyrrolo[2,3-c]pyridin-7-aMine, 4-(trifluoroMethyl)-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridin-7-aMine, 4-(trifluoroMethyl)-
• CAS No: 1260384-31-3
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 5098806
• Update Time: 2025-10-30

1H-Pyrrolo[2,3-c]pyridin-7-aMine, 4-(trifluoroMethyl)- Chemical and Physical Properties

Names and Identifiers

• 7-AMino-4-trifluoroMethyl-6-azaindole
• 1H-Pyrrolo[2,3-c]pyridin-7-aMine, 4-(trifluoroMethyl)-

• Inchi： 1S/C8H6F3N3/c9-8(10,11)5-3-14-7(12)6-4(5)1-2-13-6/h1-3,13H,(H2,12,14)
• InChI Key： NOQCPVOZSJUYNR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C(F)(F)F)C2C=CNC1=2

Additional information on 1H-Pyrrolo[2,3-c]pyridin-7-aMine, 4-(trifluoroMethyl)-

Introduction to 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1260384-31-3, identified as 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl), represents a fascinating scaffold in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a fused pyrrole-pyridine structure with a trifluoromethyl substituent at the 4-position and an amine group at the 7-position, has garnered significant attention due to its unique structural and electronic properties. These characteristics make it a promising candidate for developing novel therapeutic agents, particularly in the areas of oncology, inflammation, and central nervous system disorders.

The 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) scaffold is part of a broader class of nitrogen-containing heterocycles that have been extensively studied for their biological activity. The presence of the trifluoromethyl group is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule. This modification has been shown to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). The unique three-dimensional structure of 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) provides a versatile platform for designing molecules that can disrupt key PPIs involved in disease pathways. For instance, studies have demonstrated that derivatives of this scaffold can interact with various enzymes and receptors, potentially leading to the development of drugs that modulate critical biological processes.

One of the most compelling aspects of this compound is its potential application in oncology research. The trifluoromethyl group enhances the lipophilicity of the molecule, allowing it to penetrate biological membranes more effectively. This property is particularly important for targeting intracellular signaling pathways that are often dysregulated in cancer cells. Preclinical studies have shown that analogs of 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) can inhibit the activity of kinases and other enzymes involved in tumor growth and metastasis. These findings suggest that this compound class could serve as a foundation for novel anticancer therapies.

Beyond oncology, the 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) scaffold has also shown promise in addressing inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. By targeting inflammatory pathways through PPI inhibition or enzyme modulation, derivatives of this compound may offer therapeutic benefits. Recent research has highlighted its potential in modulating cytokine production and reducing inflammatory responses in animal models.

The central nervous system (CNS) represents another area where this compound class holds significant promise. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by aberrant protein aggregation and dysregulated signaling pathways. The ability of 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) derivatives to interact with CNS-specific targets makes them attractive candidates for developing neuroprotective agents. Preliminary studies have indicated that certain analogs can cross the blood-brain barrier and exert protective effects on neuronal cells.

The synthesis and optimization of 1H-Pyrrolo[2,3-c]pyridin-7-amine, 4-(trifluoromethyl) derivatives represent an ongoing challenge in medicinal chemistry. However, advances in synthetic methodologies have made it increasingly feasible to generate libraries of compounds for high-throughput screening (HTS). Computational approaches such as molecular docking and virtual screening have further accelerated the discovery process by predicting potential binding interactions between the compound and biological targets.

In conclusion,1H-Pyrrolo[2,3-c]pyridin-7-amine, particularly its trifluoromethyl-substituted derivative (CAS no. 1260384-31-3), stands out as a versatile scaffold with broad applications in drug discovery. Its unique structural features and biological activity make it a valuable tool for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action,1H-Pyrrolo[2,3-c]pyridin]-7-aminesuch as those highlighted here are poised to play a pivotal role in shaping future treatments.